Cas no 69660-37-3 (5-Amino-3-methoxy-4-methylbenzoic acid methyl ester)

• Product Name: 5-Amino-3-methoxy-4-methylbenzoic acid methyl ester
• CAS No: 69660-37-3
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 840370
• PubChem ID: 14760985
• Update Time: 2024-03-01

5-Amino-3-methoxy-4-methylbenzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-methoxy-4-methylbenzoic acidmethyl ester
• Methyl 3-amino-5-methoxy-4-methylbenzoate
• 5-Amino-3-methoxy-4-methylbenzoic acid methyl ester

• Inchi： 1S/C10H13NO3/c1-6-8(11)4-7(10(12)14-3)5-9(6)13-2/h4-5H,11H2,1-3H3
• InChI Key： LRFGDXCXNZOUAS-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C(=O)OC)=CC(=C1C)N

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives